Cas no 138966-98-0 (12-PENTACOSANOL)
12-PENTACOSANOL Chemical and Physical Properties
Names and Identifiers
-
- 12-PENTACOSANOL
- SCHEMBL17336064
- 12-hydroxypentacosane
- 138966-98-0
- CHEBI:228183
- HY-165838
- pentacosan-12-ol
-
- Inchi: 1S/C25H52O/c1-3-5-7-9-11-13-14-16-18-20-22-24-25(26)23-21-19-17-15-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3
- InChI Key: NUEHZEQYWVWOSH-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCCCC)CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 368.401816278Da
- Monoisotopic Mass: 368.401816278Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 26
- Rotatable Bond Count: 22
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.9
- Topological Polar Surface Area: 20.2Ų
12-PENTACOSANOL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 40-2512-9-100mg |
12-Pentacosanol |
138966-98-0 | >98% | 100mg |
€160.00 | 2025-03-07 |
12-PENTACOSANOL Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 12-PENTACOSANOL
Recent Advances in the Study of 12-Pentacosanol (138966-98-0): A Comprehensive Research Brief
The chemical compound 12-Pentacosanol (CAS: 138966-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This long-chain fatty alcohol is being investigated for its potential therapeutic applications, particularly in the areas of metabolic disorders, neurodegenerative diseases, and antimicrobial activity. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetics, and potential clinical benefits, making it a promising candidate for further drug development.
One of the key areas of interest is the role of 12-Pentacosanol in modulating lipid metabolism. A 2023 study published in the Journal of Lipid Research demonstrated that 12-Pentacosanol significantly reduces triglyceride accumulation in hepatocytes by activating AMP-activated protein kinase (AMPK) pathways. This finding suggests its potential utility in treating non-alcoholic fatty liver disease (NAFLD) and other metabolic syndromes. The study utilized both in vitro and in vivo models, showing consistent results across different experimental setups.
In addition to its metabolic effects, 12-Pentacosanol has shown neuroprotective properties. Research published in Neuropharmacology in early 2024 revealed that this compound can mitigate oxidative stress and inflammation in neuronal cells, which are key contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's. The study highlighted its ability to cross the blood-brain barrier, a critical factor for its potential use in central nervous system (CNS) therapies. These findings open new avenues for developing 12-Pentacosanol-based treatments for neurodegenerative conditions.
Another promising application of 12-Pentacosanol is its antimicrobial activity. A recent study in the Journal of Antimicrobial Chemotherapy reported that 12-Pentacosanol exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound disrupts bacterial cell membranes, leading to cell lysis and death. This mechanism is particularly valuable in the context of rising antibiotic resistance, positioning 12-Pentacosanol as a potential candidate for novel antimicrobial agents.
Despite these promising findings, challenges remain in the clinical translation of 12-Pentacosanol. Issues such as bioavailability, optimal dosing, and long-term safety profiles need to be addressed through further preclinical and clinical studies. However, the current body of research underscores the compound's multifaceted therapeutic potential. Future studies are expected to explore its synergistic effects with other drugs and its applicability in combination therapies.
In conclusion, 12-Pentacosanol (138966-98-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse biological activities, ranging from metabolic regulation to neuroprotection and antimicrobial action, highlight its potential as a therapeutic agent. Continued research and development efforts will be crucial in unlocking its full clinical potential and addressing the existing challenges in its application.
138966-98-0 (12-PENTACOSANOL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)